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Compound of Interest

Compound Name: CP-346086 dihydrate

Cat. No.: B11929687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known selectivity of CP-346086 dihydrate
and outlines experimental protocols to assess its cross-reactivity against other key lipid transfer

proteins. While CP-346086 is a potent and well-characterized inhibitor of Microsomal

Triglyceride Transfer Protein (MTP), comprehensive data on its interaction with other lipid

transfer proteins such as Cholesteryl Ester Transfer Protein (CETP), Phospholipid Transfer

Protein (PLTP), and Lecithin-Cholesterol Acyltransferase (LCAT) is not readily available in

published literature. This guide aims to address this gap by presenting the existing data and

providing detailed methodologies for further investigation.

Executive Summary
CP-346086 dihydrate is a highly potent inhibitor of Microsomal Triglyceride Transfer Protein

(MTP), a key intracellular protein responsible for the assembly and secretion of apolipoprotein

B (apoB)-containing lipoproteins.[1] Existing studies have demonstrated its efficacy in inhibiting

MTP in both human and rodent models, leading to a significant reduction in plasma cholesterol

and triglycerides.[1] While direct, comprehensive cross-reactivity studies against a panel of

other lipid transfer proteins are lacking, some evidence suggests a degree of selectivity for

MTP. For instance, in HepG2 cells, CP-346086 was shown to inhibit apoB and triglyceride

secretion without affecting apolipoprotein A-I (apoA-I) secretion or overall lipid synthesis.[1]

Furthermore, a study in 3T3-L1 adipocytes indicated that CP-346086 had no effect on the

secretion of phospholipids.[2]
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This guide provides a summary of the known inhibitory activity of CP-346086 against MTP and

outlines the necessary experimental protocols to evaluate its potential cross-reactivity with

CETP, PLTP, and LCAT, crucial proteins in lipid metabolism.

Data Presentation: CP-346086 Inhibitory Activity
The following table summarizes the known quantitative data for the inhibitory activity of CP-

346086. The lack of data for other lipid transfer proteins highlights the need for further

experimental investigation.

Target Protein Species Assay Type IC50 (nM) Reference

Microsomal

Triglyceride

Transfer Protein

(MTP)

Human In vitro inhibition 2.0 [1]

Rodent In vitro inhibition 2.0 [1]

HepG2 cells

(apoB &

triglyceride

secretion)

Cell-based assay 2.6 [1]

Cholesteryl Ester

Transfer Protein

(CETP)

- -
Data not

available
-

Phospholipid

Transfer Protein

(PLTP)

- -
Data not

available
-

Lecithin-

Cholesterol

Acyltransferase

(LCAT)

- -
Data not

available
-
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To visualize the mechanism of action and a proposed experimental approach, the following

diagrams are provided.
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MTP-Mediated VLDL Assembly and Inhibition by CP-346086
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Experimental Workflow for Cross-Reactivity Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis of CP-346086 Dihydrate Cross-
reactivity with Lipid Transfer Proteins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929687#cross-reactivity-of-cp-346086-dihydrate-
with-other-lipid-transfer-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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